Cas no 4333-19-1 (Phenylthiohydantoin-alanine)

• Product Name: Phenylthiohydantoin-alanine
• CAS No: 4333-19-1
• MF: C₁₀H₁₀N₂OS
• MW: 206.2642
• MDL: MFCD06858229
• CID: 928898
• PubChem ID: 87574590
• Update Time: 2025-09-24

Phenylthiohydantoin-alanine Chemical and Physical Properties

Names and Identifiers

• phenylthiohydantoin-dl-alanine
• 5-methyl-3-phenyl-2-sulfanylideneimidazolidin-4-one
• PHENYLTHIOHYDANTOIN-ALANINE
• 5-Methyl-3-phenyl-2-thiohydantoin
• PTH-alanine
• 5-Methyl-3-phenyl-2-thioxoimidazolidin-4-one
• Alanine phenylthiohydantoin
• 3-Phenyl-5-methyl-2-thioguidanthion
• Hydantoin, 5-methyl-3-phenyl-2-thio-
• 4-Imidazolidinone, 5-methyl-3-phenyl-2-thioxo-
• XGPFPXALZVOKRI-UHFFFAOYSA-N
• STK833039
• ST45021468
• P0374
• 5-Methyl-3-phenyl-2-thioxo-imidazolidin-4-one
• 5-Methyl-3-phe
• 5-Methy
• 5-Methyl-3-phenyl-2-sulfanyl-3,5-dihydro-4H-imidazol-4-one
• DTXSID80962990
• DB-051067
• CS-0360821
• D91956
• 5-Methyl-3-phenyl-2-thioxo-4-imidazolidinone #
• NS00045134
• AKOS005623504
• EINECS 224-373-6
• SCHEMBL10785110
• 4333-19-1
• Phenylthiohydantoin-alanine

• MDL： MFCD06858229
• Inchi： 1S/C10H10N2OS/c1-7-9(13)12(10(14)11-7)8-5-3-2-4-6-8/h2-7H,1H3,(H,11,14)
• InChI Key： XGPFPXALZVOKRI-UHFFFAOYSA-N
• SMILES： S=C1N([H])C([H])(C([H])([H])[H])C(N1C1C([H])=C([H])C([H])=C([H])C=1[H])=O

Computed Properties

• Exact Mass: 206.05100
• Monoisotopic Mass: 206.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 1.7

Experimental Properties

• Color/Form: Uncertain
• Density: 1.33
• Melting Point: 184.0 to 188.0 deg-C
• Boiling Point: 298.1°C at 760 mmHg
• Flash Point: 134.1°C
• Refractive Index: 1.674
• PSA: 64.43000
• LogP: 1.69000
• Solubility: Uncertain

Phenylthiohydantoin-alanine Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H301
• Warning Statement： P264-P270-P301+P310+P330-P405-P501
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 23/24/25
• Safety Instruction： S36/37/39-S45
• RTECS：MU2628000
• Hazardous Material Identification：
• Risk Phrases：R23/24/25
• Storage Condition：−20°C
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Phenylimidazolidines
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Acids/Esters